molecular formula C23H24N3O16P3 B1203706 3'-O-(4-Benzoyl)benzoylcytidine 5'-triphosphate CAS No. 104960-26-1

3'-O-(4-Benzoyl)benzoylcytidine 5'-triphosphate

Cat. No.: B1203706
CAS No.: 104960-26-1
M. Wt: 691.4 g/mol
InChI Key: PEJABEOPPRBHPT-OTNPHJDUSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3'-O-(4-Benzoyl)benzoylcytidine 5'-triphosphate, also known as this compound, is a useful research compound. Its molecular formula is C23H24N3O16P3 and its molecular weight is 691.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

104960-26-1

Molecular Formula

C23H24N3O16P3

Molecular Weight

691.4 g/mol

IUPAC Name

[(2R,3S,4R,5S)-5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-2-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]oxolan-3-yl] 4-benzoylbenzoate

InChI

InChI=1S/C23H24N3O16P3/c24-17-10-11-26(23(30)25-17)21-19(28)20(16(39-21)12-38-44(34,35)42-45(36,37)41-43(31,32)33)40-22(29)15-8-6-14(7-9-15)18(27)13-4-2-1-3-5-13/h1-11,16,19-21,28H,12H2,(H,34,35)(H,36,37)(H2,24,25,30)(H2,31,32,33)/t16-,19-,20-,21+/m1/s1

InChI Key

PEJABEOPPRBHPT-OTNPHJDUSA-N

Isomeric SMILES

C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)O[C@@H]3[C@H](O[C@@H]([C@@H]3O)N4C=CC(=NC4=O)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O

SMILES

C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)OC3C(OC(C3O)N4C=CC(=NC4=O)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O

Canonical SMILES

C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)OC3C(OC(C3O)N4C=CC(=NC4=O)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O

104960-26-1

Synonyms

3'-O-(4-benzoyl)benzoyl CTP
3'-O-(4-benzoyl)benzoylcytidine 5'-triphosphate

Origin of Product

United States

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